Cas no 1071554-61-4 (Methyl 3-chloro-2-iodobenzoate)

• Product Name: Methyl 3-chloro-2-iodobenzoate
• CAS No: 1071554-61-4
• MF: C₈H₆ClIO₂
• MW: 296.489513874054
• CID: 2126686
• PubChem ID: 67325044
• Update Time: 2024-11-06

Methyl 3-chloro-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-2-iodobenzoate
• YYKVKICNNFADTE-UHFFFAOYSA-N
• Benzoicacid,3-chloro-2-iodo-,methylester
• G11357
• methyl3-chloro-2-iodobenzoate
• DB-308280
• 1071554-61-4
• SCHEMBL2226875
• Methyl 3-chloro-2-iodobenzoate

• Inchi： 1S/C8H6ClIO2/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4H,1H3
• InChI Key： YYKVKICNNFADTE-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 295.91010g/mol
• Monoisotopic Mass: 295.91010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.1